[4-(Methanesulfonylmethyl)phenyl]methanamine

Specification

• CAS No.: 854304-24-8
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: [4-(methylsulfonylmethyl)phenyl]methanamine
• Standard InChI: InChI=1S/C9H13NO2S/c1-13(11,12)7-9-4-2-8(6-10)3-5-9/h2-5H,6-7,10H2,1H3
• Standard InChI Key: SZHQMBFLAZHRLB-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)CC1=CC=C(C=C1)CN
• Canonical SMILES: CS(=O)(=O)CC1=CC=C(C=C1)CN

Introduction

[4-(Methanesulfonylmethyl)phenyl]methanamine is a chemical compound that, despite its specific mention in the query, does not appear in the provided search results. Therefore, this article will focus on the general aspects of similar compounds and the principles of their synthesis and properties, drawing from broader chemical knowledge.

Synthesis of Similar Compounds

Synthesizing compounds with sulfonyl groups often involves reactions like alkylation or sulfonation. For example, the synthesis of a compound with a methanesulfonyl group might start with a phenyl compound undergoing a Friedel-Crafts alkylation followed by sulfonation.

Synthesis Steps

• Starting Material Preparation: The synthesis begins with a suitable phenyl compound, such as benzene or a substituted benzene.

• Alkylation: Introduction of a methyl group via Friedel-Crafts alkylation.

• Sulfonation: Conversion of the methyl group to a methanesulfonyl group using chlorosulfonic acid or similar reagents.

• Amination: Introduction of an aminomethyl group, possibly through a Mannich reaction or similar amination methods.

Spectroscopic Analysis

• NMR Spectroscopy: Useful for identifying the structure and confirming the presence of specific functional groups.

• IR Spectroscopy: Helps in identifying functional groups, such as the sulfonyl group, which typically shows strong absorption bands around 1300-1400 cm⁻¹.

• Mass Spectrometry: Provides molecular weight and fragmentation patterns.

Biological Activity

Sulfonyl-containing compounds can exhibit various biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. The specific activity of [4-(Methanesulfonylmethyl)phenyl]methanamine would depend on its molecular structure and the presence of other functional groups.

Potential Applications

• Pharmaceuticals: As potential lead compounds for drug development due to their ability to interact with biological targets.

• Agricultural Chemicals: Possible use as pesticides or plant growth regulators.